Cas no 1318758-58-5 (1,1-dioxo-1λ?-thiane-2-carboxylic acid)

1,1-Dioxo-1λ⁶-thiane-2-carboxylic acid is a sulfone-containing carboxylic acid derivative characterized by its six-membered thiacyclohexane ring with a sulfonyl group at the 1-position and a carboxyl group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of sulfonamide derivatives and other functionalized heterocycles. The sulfonyl moiety enhances electrophilic character, facilitating nucleophilic substitution reactions, while the carboxyl group allows for further derivatization. Its stability under standard conditions and compatibility with common reagents make it suitable for pharmaceutical and agrochemical applications. The compound’s well-defined crystalline form ensures consistent purity and handling in laboratory settings.

1,1-dioxo-1λ?-thiane-2-carboxylic acid structure

1318758-58-5 structure

Product Name:1,1-dioxo-1λ?-thiane-2-carboxylic acid

CAS No:1318758-58-5

MF:C₆H₁₀O₄S

MW:178.206201076508

CID:4588325

PubChem ID:71756111

Update Time:2025-05-22

1,1-dioxo-1λ?-thiane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,1-dioxothiane-2-carboxylic acid
- 1,1-dioxo-1$l^{6}-thiane-2-carboxylic acid
- 1,1-dioxo-1lambda6-thiane-2-carboxylic acid
- Tetrahydro-2H-thiopyran-2-carboxylic acid 1,1-dioxide
- 1,1-dioxo-1λ?-thiane-2-carboxylic acid
- Inchi： 1S/C6H10O4S/c7-6(8)5-3-1-2-4-11(5,9)10/h5H,1-4H2,(H,7,8)
- InChI Key： AEIPFFMFODEYLP-UHFFFAOYSA-N
- SMILES： S1(CCCCC1C(=O)O)(=O)=O

Computed Properties

Exact Mass: 178.02997997g/mol
Monoisotopic Mass: 178.02997997g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 79.8

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: NA
Boiling Point: 456.6±38.0 °C at 760 mmHg
Flash Point: 230.0±26.8 °C
Vapor Pressure: 0.0±2.4 mmHg at 25°C

1,1-dioxo-1λ?-thiane-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,1-dioxo-1λ?-thiane-2-carboxylic acid Pricemore >>

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